molecular formula C6H5ClN2O B035161 3-Chloropyridine-4-carboxamide CAS No. 100859-32-3

3-Chloropyridine-4-carboxamide

Cat. No. B035161
CAS RN: 100859-32-3
M. Wt: 156.57 g/mol
InChI Key: PPLLAHQNNDKXJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloropyridine-4-carboxamide is a chemical compound with the molecular formula C6H5ClN2O and a molecular weight of 156.57 . It is a solid substance at room temperature .


Molecular Structure Analysis

The molecular structure of 3-Chloropyridine-4-carboxamide consists of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The 3-position of the ring is substituted with a chlorine atom, and the 4-position is substituted with a carboxamide group (a carbonyl group (C=O) attached to an amine group (NH2)) .


Physical And Chemical Properties Analysis

3-Chloropyridine-4-carboxamide is a solid substance at room temperature . It has a molecular weight of 156.57 . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.

Scientific Research Applications

Chemical Synthesis

3-Chloropyridine-4-carboxamide is a chemical compound with the molecular formula C6H5ClN2O . It is used in various chemical synthesis processes due to its unique structure and properties .

Urease Inhibitors

One of the significant applications of 3-Chloropyridine-4-carboxamide derivatives is their use as urease inhibitors . Ureolytic bacteria, which are involved in various life-threatening conditions such as gastric and duodenal cancer, have developed resistance to existing therapies . Therefore, new therapies with anti-urease activity are being developed .

Synthesis of Novel Structures

Pyridine carboxamide and carbothioamide derivatives, which include 3-Chloropyridine-4-carboxamide, have been synthesized via condensation reaction . These novel structures are being investigated for their inhibitory action against urease .

Molecular Docking Studies

Molecular docking studies are performed with the most potent inhibitors, including 3-Chloropyridine-4-carboxamide, to demonstrate the binding mode of the active pyridine carbothioamide with the enzyme urease .

Kinetic Studies

Kinetic studies are conducted with 3-Chloropyridine-4-carboxamide to understand its mode of interaction with urease . This helps in the development of more effective urease inhibitors .

Drug Development

The electron-donating substitution (CH3) at the ortho position of the pyridine ring of carbothioamide has shown specific inhibition with an IC50 value of 6.41 ± 0.023 µM, and for carboxamide an IC50 value of 3.41 ± 0.011 µM . This information is crucial in the development of new drugs .

Safety and Hazards

3-Chloropyridine-4-carboxamide is classified as a hazardous substance. It has been assigned the signal word “Warning” and is associated with hazard codes H302, H312, H315, H319, H332, and H335 . These codes indicate that the substance is harmful if swallowed or in contact with skin, causes skin and eye irritation, and may cause respiratory irritation . Safety precautions include avoiding ingestion and inhalation, avoiding contact with skin and eyes, and using personal protective equipment .

properties

IUPAC Name

3-chloropyridine-4-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H5ClN2O/c7-5-3-9-2-1-4(5)6(8)10/h1-3H,(H2,8,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PPLLAHQNNDKXJU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=CC(=C1C(=O)N)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H5ClN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80634089
Record name 3-Chloropyridine-4-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80634089
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

156.57 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

100859-32-3
Record name 3-Chloropyridine-4-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80634089
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-chloropyridine-4-carboxamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Chloropyridine-4-carboxamide
Reactant of Route 2
Reactant of Route 2
3-Chloropyridine-4-carboxamide
Reactant of Route 3
Reactant of Route 3
3-Chloropyridine-4-carboxamide
Reactant of Route 4
3-Chloropyridine-4-carboxamide
Reactant of Route 5
Reactant of Route 5
3-Chloropyridine-4-carboxamide
Reactant of Route 6
Reactant of Route 6
3-Chloropyridine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.